Cas no 6453-07-2 (dimethyl 4-oxo-1,2-cyclopentanedicarboxylate)

• Product Name: dimethyl 4-oxo-1,2-cyclopentanedicarboxylate
• CAS No: 6453-07-2
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• MDL: MFCD00154556
• CID: 961317
• PubChem ID: 4083807
• Update Time: 2025-04-24

dimethyl 4-oxo-1,2-cyclopentanedicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4-oxo-1,2-cyclopentanedicarboxylate
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, 1,2-dimethyl ester
• Dimethyl cis-4-Oxocyclopentane-1,2-dicarboxylate
• dimethyl4-oxocyclopentane-1,2-dicarboxylate
• 1,2-dimethyl 4-oxocyclopentane-1,2-dicarboxylate
• 6453-07-2
• P10086
• CS-0052747
• 4-OXO-CYCLOPENTANE-1,2-DICARBOXYLIC ACID DIMETHYL ESTER
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, 1,2-diMethyl ester, (1R,2R)-
• rel-dimethyl (1R,2S)-4-oxocyclopentane-1,2-dicarboxylate
• SY122007
• SCHEMBL994649
• AKOS015962648
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, dimethyl ester
• PB27723
• PD160215
• 3,4-dimethoxycarbonylcyclopentanone
• SB13042
• MFCD00154556
• AS-50397
• dimethyl 4-oxocyclopentane-1,2-dicarboxylate
• AB93371
• DB-073509
• GMKJWKXCHOWVDN-UHFFFAOYSA-N
• 1,2-di(methoxycarbonyl)-4-cyclopentanone
• DTXSID201346538

• MDL： MFCD00154556
• Inchi： 1S/C9H12O5/c1-13-8(11)6-3-5(10)4-7(6)9(12)14-2/h6-7H,3-4H2,1-2H3
• InChI Key： GMKJWKXCHOWVDN-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)C(C(=O)OC)C1

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 299.0±40.0 °C at 760 mmHg
• Flash Point: 130.6±27.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

dimethyl 4-oxo-1,2-cyclopentanedicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on dimethyl 4-oxo-1,2-cyclopentanedicarboxylate

Dimethyl 4-Oxo-1,2-Cyclopentanedicarboxylate (CAS No. 6453-07-2): A Versatile Chemical Intermediate

Dimethyl 4-oxo-1,2-cyclopentanedicarboxylate (CAS No. 6453-07-2) is an important organic compound widely used in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. This ester derivative of cyclopentane has gained significant attention in recent years due to its unique structural features and reactivity. The compound is particularly valued for its role as a key intermediate in the synthesis of various bioactive molecules, making it a subject of interest for researchers and industrial chemists alike.

The molecular structure of dimethyl 4-oxo-1,2-cyclopentanedicarboxylate features a five-membered ring with two ester groups and a ketone functionality, which provides multiple reactive sites for chemical transformations. This structural complexity allows the compound to participate in diverse synthetic pathways, including Michael additions, aldol condensations, and various cyclization reactions. Recent studies have highlighted its potential in green chemistry applications, aligning with the growing demand for sustainable synthetic methodologies in the chemical industry.

In pharmaceutical applications, dimethyl cyclopentanedicarboxylate derivatives have shown promise in the development of novel drug candidates. The compound's scaffold serves as a building block for molecules with potential biological activity, particularly in central nervous system disorders and inflammatory conditions. Researchers are actively exploring its use in creating more efficient synthetic routes for existing medications, as well as in the discovery of new therapeutic agents.

The agrochemical sector has also recognized the value of 4-oxo-1,2-cyclopentanedicarboxylic acid dimethyl ester in developing next-generation crop protection products. Its structural features make it suitable for creating compounds with improved pesticidal activity and environmental profiles. With increasing global focus on food security and sustainable agriculture, this chemical intermediate is gaining attention for its potential in creating safer and more effective agrochemicals.

From a commercial perspective, the market for dimethyl 4-oxo-1,2-cyclopentanedicarboxylate has shown steady growth, driven by demand from pharmaceutical and specialty chemical manufacturers. Quality specifications typically require high purity levels (≥98%), with strict control over impurities that could affect downstream applications. The compound is generally supplied as a clear to pale yellow liquid or low-melting solid, with storage recommendations emphasizing protection from moisture and extreme temperatures.

Recent advancements in synthetic methodology have improved the production efficiency of cyclopentanedicarboxylate esters, making them more accessible for various applications. Modern catalytic processes have reduced the environmental impact of their synthesis, addressing concerns about green chemistry and sustainable manufacturing. These developments have positioned the compound as an attractive option for companies looking to enhance their product portfolios while meeting regulatory requirements for environmentally friendly processes.

Analytical characterization of dimethyl 4-oxo-1,2-cyclopentanedicarboxylate typically involves techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods ensure product quality and consistency, which are critical for its use in sensitive applications like pharmaceutical synthesis. The compound's spectral properties have been well-documented, facilitating its identification and purity assessment in both research and industrial settings.

Looking to the future, research continues to explore new applications for dimethyl 4-oxo-1,2-cyclopentanedicarboxylate in materials science and specialty chemicals. Its potential use in polymer modification and as a precursor for advanced materials is an area of active investigation. As the chemical industry evolves toward more sophisticated and specialized products, this versatile intermediate is likely to find even broader utility across multiple sectors.

For researchers and manufacturers working with dimethyl 4-oxo-cyclopentanedicarboxylate, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, good laboratory practices should be maintained when working with this or any chemical substance. Material safety data sheets provide comprehensive guidance on safe handling, storage, and disposal procedures.

The growing importance of dimethyl 4-oxo-1,2-cyclopentanedicarboxylate in modern chemistry is reflected in the increasing number of scientific publications and patents referencing this compound. Its versatility as a synthetic intermediate, combined with ongoing developments in production technology, ensures its continued relevance in both academic research and industrial applications. As synthetic chemistry advances, this compound is poised to play an even more significant role in the development of new chemical entities across multiple disciplines.